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Compound of Interest

Compound Name: 7-Fluoro-1-indanone

Cat. No.: B1273118 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a concise technical summary of the core molecular properties of 7-Fluoro-
1-indanone, a fluorinated building block of interest in medicinal chemistry and materials

science. The information is presented to be a quick reference for laboratory use.

Molecular and Physicochemical Data
The key quantitative attributes of 7-Fluoro-1-indanone are summarized in the table below.

This data is essential for reaction planning, analytical method development, and computational

modeling.

Identifier Value Source

Molecular Formula C₉H₇FO [1][2][3][4]

Molecular Weight 150.15 g/mol [1][2][3][4]

IUPAC Name
7-fluoro-2,3-dihydroinden-1-

one
[1][2]

CAS Number 651735-59-0 [2][3][4][5]

SMILES O=C(CC1)C(C1=CC=C2)=C2F [2]
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Molecular Structure
The molecular structure of 7-Fluoro-1-indanone consists of a bicyclic indanone core, which is

a fused system of a benzene ring and a cyclopentanone ring. A fluorine atom is substituted at

the 7-position of the aromatic ring.

Caption: 2D representation of the molecular structure of 7-Fluoro-1-indanone.

Experimental Protocols: Synthesis Overview
A common synthetic route to 7-Fluoro-1-indanone starts from commercially available 2-

fluorobenzoic acid.[4][5] The general steps involve the conversion of the carboxylic acid to an

acyl chloride, followed by a Friedel-Crafts acylation and subsequent intramolecular cyclization.

The following diagram outlines a simplified workflow for a typical synthesis and purification

process.

Start: 2-Fluorobenzoic Acid Reaction with Thionyl Chloride (SOCl₂)
to form Acyl Chloride

Friedel-Crafts Acylation
with Ethylene and AlCl₃ Intramolecular Cyclization Quenching with HCl Extraction with Dichloromethane (CH₂Cl₂) Column Chromatography

(Hexanes:EtOAc) Product: 7-Fluoro-1-indanone

Click to download full resolution via product page

Caption: Simplified workflow for the synthesis and purification of 7-Fluoro-1-indanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4948067.htm
https://www.benchchem.com/product/b1273118#7-fluoro-1-indanone-molecular-structure-and-weight
https://www.benchchem.com/product/b1273118#7-fluoro-1-indanone-molecular-structure-and-weight
https://www.benchchem.com/product/b1273118#7-fluoro-1-indanone-molecular-structure-and-weight
https://www.benchchem.com/product/b1273118#7-fluoro-1-indanone-molecular-structure-and-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1273118?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

